![molecular formula C12H13BrO2 B6218949 6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene] CAS No. 2751620-57-0](/img/no-structure.png)
6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene]
Overview
Description
6-Bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene] (BDI) is a novel spiro-indene derivative that has been studied for its potential applications in the fields of biochemistry and physiology. BDI has been found to possess a wide range of properties and characteristics that make it a promising compound for future research.
Scientific Research Applications
6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene] has been studied for its potential applications in biochemistry and physiology. It has been found to possess anti-inflammatory, anti-oxidant, anti-bacterial, and anti-cancer properties. 6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene] has been studied for its use in the treatment of a variety of diseases, including cancer, neurodegenerative diseases, and inflammation. Additionally, 6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene] has been used as a model compound to study the structure-activity relationships of spiro-indene derivatives.
Mechanism of Action
The exact mechanism of action of 6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene] is not yet fully understood. However, research has suggested that 6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene] is able to interact with certain proteins and enzymes in the body, resulting in a variety of effects. 6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene] has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of pro-inflammatory mediators. Additionally, 6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene] has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor involved in the regulation of inflammatory responses.
Biochemical and Physiological Effects
6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene] has been found to have a variety of biochemical and physiological effects. 6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene] has been found to possess anti-inflammatory, anti-oxidant, anti-bacterial, and anti-cancer properties. Additionally, 6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene] has been found to modulate the activity of various enzymes and proteins involved in the regulation of inflammatory responses.
Advantages and Limitations for Lab Experiments
6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene] has a number of advantages and limitations for lab experiments. One advantage is that 6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene] is relatively easy to synthesize and purify. Additionally, 6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene] is a stable compound and can be stored for long periods of time without significant degradation. However, 6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene] is a relatively new compound and there is still much to be learned about its properties and effects.
Future Directions
There are a number of potential future directions for research on 6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene]. One potential direction is to further explore the structure-activity relationships of spiro-indene derivatives. Additionally, further research could be conducted to explore the effects of 6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene] on various diseases, such as cancer, neurodegenerative diseases, and inflammation. Additionally, further research could be conducted to explore the mechanisms of action of 6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene] and to determine its potential therapeutic applications.
Synthesis Methods
6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene] is synthesized using a multi-step reaction, which begins with the reaction of 1,5-dioxane-3,1'-indene with bromine. This reaction is followed by the addition of 1-bromo-2,3-dihydrospiro[1,5-dioxane-3,1'-indene] to the reaction mixture. The product of this reaction is then purified and crystallized to obtain the desired compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '6'-bromo-2',3'-dihydrospiro[1,5-dioxane-3,1'-indene]' involves the synthesis of the spiroindene core followed by the introduction of the bromine atom at the 6-position and the formation of the dioxane ring.", "Starting Materials": [ "4-bromo-1-naphthoic acid", "2-bromo-3-methoxybenzaldehyde", "ethyl acetoacetate", "piperidine", "sodium ethoxide", "acetic anhydride", "hydrogen peroxide", "sulfuric acid", "sodium bicarbonate", "potassium carbonate", "acetonitrile", "water" ], "Reaction": [ "Step 1: Synthesis of spiroindene core", "a. Condensation of 4-bromo-1-naphthoic acid and 2-bromo-3-methoxybenzaldehyde in the presence of piperidine to form the spiroindene intermediate", "Step 2: Bromination of spiroindene intermediate", "a. Treatment of spiroindene intermediate with sodium ethoxide and bromine in acetonitrile to introduce the bromine atom at the 6-position", "Step 3: Formation of dioxane ring", "a. Cyclization of the brominated spiroindene intermediate with ethyl acetoacetate in the presence of potassium carbonate to form the dioxane ring", "Step 4: Purification of the product", "a. Treatment of the crude product with acetic anhydride and sulfuric acid to remove impurities", "b. Neutralization of the reaction mixture with sodium bicarbonate", "c. Extraction of the product with water and drying to obtain the final product" ] } | |
CAS RN |
2751620-57-0 |
Molecular Formula |
C12H13BrO2 |
Molecular Weight |
269.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
